Cas no 1251903-93-1 ((S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride)

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride is a chiral piperazine derivative widely used as an intermediate in pharmaceutical synthesis. Its key advantages include high enantiomeric purity, which is critical for the development of stereoselective active pharmaceutical ingredients (APIs). The tert-butyl and methyl carboxylate protecting groups enhance stability during synthetic processes, while the hydrochloride salt form improves solubility and handling. This compound is particularly valuable in the preparation of biologically active molecules, such as protease inhibitors and other therapeutic agents requiring precise stereochemistry. Its well-defined structure and reliable reactivity make it a preferred choice for medicinal chemistry applications.
(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride structure
1251903-93-1 structure
Product Name:(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride
CAS No:1251903-93-1
MF:C11H21ClN2O4
MW:280.748442411423
MDL:MFCD06200663
CID:1026052
PubChem ID:45072432
Update Time:2025-06-12

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride
    • 1-O-tert-butyl 2-O-methyl (2S)-piperazine-1,2-dicarboxylate,hydrochloride
    • (S)-1-N-BOC-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER-HCl
    • 1251903-93-1
    • (s)-1-n-boc-piperazine-2-carboxylic acid methyl ester hydrochloride
    • DS-15945
    • BAC90393
    • 1-tert-Butyl 2-methyl (2S)-piperazine-1,2-dicarboxylate--hydrogen chloride (1/1)
    • F14595
    • (S)-1-tert-Butyl2-methylpiperazine-1,2-dicarboxylatehydrochloride
    • 1,2-Piperazinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester, hydrochloride (1:1), (2S)-
    • A890265
    • DTXSID50662551
    • (S)-1-n-boc-piperazine-2-carboxylic acid methyl ester HCl
    • MFCD06200663
    • AKOS015923272
    • (S)-1-TERT-BUTYL 2-METHYL PIPERAZINE-1,2-DICARBOXYLATE HCL
    • DB-353642
    • 1-O-tert-butyl 2-O-methyl (2S)-piperazine-1,2-dicarboxylate;hydrochloride
    • (S)-N1-T-BUTYLOXYCARBONYL-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
    • MDL: MFCD06200663
    • Inchi: 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4;/h8,12H,5-7H2,1-4H3;1H/t8-;/m0./s1
    • InChI Key: MESGHYLTRXYTHM-QRPNPIFTSA-N
    • SMILES: Cl.O(C(N1CCNC[C@H]1C(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 280.11900
  • Monoisotopic Mass: 280.1189848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87000
  • LogP: 1.43700

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Inert atmosphere,Room Temperature

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride Pricemore >>

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Additional information on (S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride

Introduction to (S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride (CAS No. 1251903-93-1)

(S)-1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride, identified by the CAS number 1251903-93-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chiral center and specific functional groups, make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride consists of a piperazine core substituted with a tert-butyl group at the 1-position and a methyl group at the 2-position. Additionally, the presence of two carboxylate groups at the 1 and 2 positions, along with the hydrochloride salt form, contributes to its complex pharmacological profile. This intricate architecture suggests potential interactions with various biological targets, making it a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in piperazine derivatives due to their ability to modulate multiple biological pathways. The chiral center in (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride is particularly significant, as enantiomeric purity can greatly influence the pharmacological activity and safety of a drug. The (S)-configuration of this compound has been extensively studied for its potential benefits in reducing side effects and enhancing therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride suggest that it may interact with receptors and enzymes involved in these pathways, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Recent research has also explored the use of this compound in combination therapies. The ability of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride to interact with multiple targets makes it an attractive candidate for synergistic approaches in drug development. For instance, its potential interaction with both serotonin and dopamine receptors could lead to more effective treatments for mood disorders that involve dysregulation of both neurotransmitter systems.

The synthesis and characterization of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride have been subjects of extensive study. Advanced synthetic methodologies have been employed to ensure high enantiomeric purity, which is crucial for its intended applications. Techniques such as chiral resolution and asymmetric synthesis have been utilized to produce this compound in sufficient quantities for preclinical studies.

The pharmacokinetic properties of this compound are also under investigation. Understanding how (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In addition to its potential therapeutic applications, this compound has shown promise in preclinical models as an intermediate in the synthesis of more complex drug molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore a wide range of pharmacological activities. This flexibility makes it a valuable tool in medicinal chemistry research.

The safety profile of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride is another critical area of focus. Extensive toxicological studies are being conducted to evaluate its potential side effects and ensure its safety for human use. These studies include acute toxicity tests, chronic toxicity assessments, and evaluations of long-term effects on various organ systems.

The regulatory landscape for approving new drugs continues to evolve, with increasing emphasis on rigorous testing and evidence-based safety data. The comprehensive characterization of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride, including its chemical properties, pharmacological activity, pharmacokinetics, and safety profile, will be essential for navigating these regulatory requirements successfully.

In conclusion,(S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.

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